Cas no 683250-45-5 (4-[(1E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]-2,6-dimethoxyphenyl acetate)

4-[(1E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]-2,6-dimethoxyphenyl acetate is a structurally complex organic compound featuring a chlorophenyl-substituted thiazole core conjugated with a cyanoethenyl group and an acetoxy-dimethoxyphenyl moiety. This compound exhibits potential as an intermediate in pharmaceutical or agrochemical synthesis due to its electron-rich aromatic system and reactive functional groups, including the cyano and acetate substituents. The thiazole ring enhances stability and may contribute to bioactivity, while the conjugated system could facilitate applications in materials science. Its precise reactivity and utility depend on further derivatization or targeted studies, but its multifunctional design offers versatility for specialized chemical applications.

4-[(1E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]-2,6-dimethoxyphenyl acetate structure

683250-45-5 structure

Product Name:4-[(1E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]-2,6-dimethoxyphenyl acetate

CAS No:683250-45-5

MF:C₂₂H₁₇ClN₂O₄S

MW:440.899383306503

CID:5854761

PubChem ID:5817787

Update Time:2025-10-28

4-[(1E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]-2,6-dimethoxyphenyl acetate Chemical and Physical Properties

Names and Identifiers

- (Z)-4-(2-(4-(4-chlorophenyl)thiazol-2-yl)-2-cyanovinyl)-2,6-dimethoxyphenyl acetate
- 2-Thiazoleacetonitrile, α-[[4-(acetyloxy)-3,5-dimethoxyphenyl]methylene]-4-(4-chlorophenyl)-
- [4-[(E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-cyanoethenyl]-2,6-dimethoxyphenyl] acetate
- 683250-45-5
- 4-[(1E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]-2,6-dimethoxyphenyl acetate
- AKOS005635775
- (E)-4-(2-(4-(4-chlorophenyl)thiazol-2-yl)-2-cyanovinyl)-2,6-dimethoxyphenyl acetate
- F1110-0053
- Inchi： 1S/C22H17ClN2O4S/c1-13(26)29-21-19(27-2)9-14(10-20(21)28-3)8-16(11-24)22-25-18(12-30-22)15-4-6-17(23)7-5-15/h4-10,12H,1-3H3/b16-8-
- InChI Key： BGVIJMPVQUHMPM-PXNMLYILSA-N
- SMILES： C(OC1=C(OC)C=C(/C=C(\C2=NC(C3=CC=C(Cl)C=C3)=CS2)/C#N)C=C1OC)(=O)C

Computed Properties

Exact Mass: 440.0597559g/mol
Monoisotopic Mass: 440.0597559g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 30
Rotatable Bond Count: 7
Complexity: 659
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 110Å²

Experimental Properties

Density: 1.330±0.06 g/cm3(Predicted)
Boiling Point: 582.1±60.0 °C(Predicted)
pka: -0.78±0.10(Predicted)

4-[(1E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]-2,6-dimethoxyphenyl acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1110-0053-2μmol	4-[(1E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]-2,6-dimethoxyphenyl acetate	683250-45-5	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1110-0053-5μmol	4-[(1E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]-2,6-dimethoxyphenyl acetate	683250-45-5	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1110-0053-10μmol	4-[(1E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]-2,6-dimethoxyphenyl acetate	683250-45-5	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1110-0053-20μmol	4-[(1E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]-2,6-dimethoxyphenyl acetate	683250-45-5	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1110-0053-1mg	4-[(1E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]-2,6-dimethoxyphenyl acetate	683250-45-5	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1110-0053-2mg	4-[(1E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]-2,6-dimethoxyphenyl acetate	683250-45-5	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1110-0053-3mg	4-[(1E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]-2,6-dimethoxyphenyl acetate	683250-45-5	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1110-0053-4mg	4-[(1E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]-2,6-dimethoxyphenyl acetate	683250-45-5	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1110-0053-5mg	4-[(1E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]-2,6-dimethoxyphenyl acetate	683250-45-5	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1110-0053-10mg	4-[(1E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]-2,6-dimethoxyphenyl acetate	683250-45-5	90%+	10mg	$79.0	2023-05-17

4-[(1E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]-2,6-dimethoxyphenyl acetate Related Literature

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Additional information on 4-[(1E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]-2,6-dimethoxyphenyl acetate

Latest Research Insights on 4-[(1E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]-2,6-dimethoxyphenyl acetate (CAS: 683250-45-5)

The compound 4-[(1E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]-2,6-dimethoxyphenyl acetate (CAS: 683250-45-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for this compound, highlighting its efficient production via a multi-step reaction involving the condensation of 4-(4-chlorophenyl)-1,3-thiazole-2-carbaldehyde with cyanoacetic acid, followed by esterification. The study emphasized the compound's high yield (78%) and purity (>98%), making it a viable candidate for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro assays have demonstrated that this compound exhibits potent inhibitory effects against several kinases, including EGFR and VEGFR2, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for developing novel anticancer agents. Additionally, molecular docking studies revealed that the compound's unique structural motif, featuring a thiazole ring and cyanoethylene group, facilitates strong interactions with the ATP-binding sites of these kinases.

Further investigations into the compound's pharmacokinetic properties, as reported in a 2024 European Journal of Pharmaceutical Sciences article, indicated moderate plasma stability and acceptable oral bioavailability in rodent models. However, the study also noted the need for structural optimization to enhance metabolic stability and reduce potential off-target effects.

In conclusion, 4-[(1E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]-2,6-dimethoxyphenyl acetate represents a promising scaffold for drug development, particularly in oncology. Future research should focus on structure-activity relationship (SAR) studies and in vivo efficacy evaluations to fully realize its therapeutic potential.